Cas no 860345-16-0 (2H-1,3-Thiazine-4-carboxylic acid, tetrahydro-2-methyl-)

• Product Name: 2H-1,3-Thiazine-4-carboxylic acid, tetrahydro-2-methyl-
• CAS No: 860345-16-0
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• CID: 662697
• PubChem ID: 60921112
• Update Time: 2025-04-19

2H-1,3-Thiazine-4-carboxylic acid, tetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Thiazine-4-carboxylic acid, tetrahydro-2-methyl-
• 2-methyl-1,3-thiazinane-4-carboxylic acid
• 2-methyltetrahydro-1,3-thiazine-4-carboxylic acid
• DTXSID70734067
• 860345-16-0

• Inchi： 1S/C6H11NO2S/c1-4-7-5(6(8)9)2-3-10-4/h4-5,7H,2-3H2,1H3,(H,8,9)
• InChI Key： NNWHFTTZUVDJCA-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)O)NC1C

Computed Properties

• Exact Mass: 161.05104977g/mol
• Monoisotopic Mass: 161.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives